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Cat. No.: B032755 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 2,2,4-Trimethyl-1,3-pentanediol
diisobutyrate (TXIB)

Prepared by a Senior Application Scientist

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,2,4-Trimethyl-1,3-pentanediol diisobutyrate (TXIB), a high-performance, non-

phthalate plasticizer and coalescing agent. With CAS Registry Number 6846-50-0, TXIB is

distinguished by its exceptionally low viscosity, excellent thermal and hydrolytic stability, and

broad compatibility with various polymer systems.[1][2] This document details its molecular

structure, physicochemical characteristics, synthesis, analytical methodologies, reactivity, and

key performance attributes in industrial applications. The content is tailored for researchers,

scientists, and formulation professionals in the polymer, coatings, and drug development

industries, offering field-proven insights into its application and behavior.

Molecular Structure and Identification
2,2,4-Trimethyl-1,3-pentanediol diisobutyrate is the di-ester of 2,2,4-trimethyl-1,3-

pentanediol and isobutyric acid.[3] Its structure features a highly branched aliphatic backbone,

which is fundamental to its physical properties and performance. The steric hindrance provided

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b032755?utm_src=pdf-interest
https://www.benchchem.com/product/b032755?utm_src=pdf-body
https://www.benchchem.com/product/b032755?utm_src=pdf-body
https://www.benchchem.com/product/b032755?utm_src=pdf-body
https://www.ulprospector.com/additives/en/datasheet/264171/eastman-txib-formulation-additive
https://www.eastman.com/en/products/product-detail/71066420/txib-formulation-additive
https://www.benchchem.com/product/b032755?utm_src=pdf-body
https://www.benchchem.com/product/b032755
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by the gem-dimethyl groups and the isopropyl group contributes significantly to its exceptional

hydrolytic and thermal stability.

IUPAC Name: [2,2,4-trimethyl-3-(2-methylpropanoyloxy)pentyl] 2-methylpropanoate[4] CAS

Registry Number: 6846-50-0[4][5] Molecular Formula: C₁₆H₃₀O₄[4][5][6] Molecular Weight:

286.41 g/mol [4][5][7]

Synonyms: TXIB, Kodaflex TXIB, Isobutyric acid, 1-isopropyl-2,2-dimethyltrimethylene ester.[5]

[8]
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1. Sample Collection
(e.g., Air through Sorbent Tube)

2. Solvent Desorption
(Carbon Disulfide)

4. GC-FID Injection

3. Standard Preparation
(Serial Dilutions of TXIB)

5. Chromatographic Separation
(Capillary Column)

6. Detection (FID)

7. Data Analysis
(Peak Area Integration)

8. Quantification
(Comparison to Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2,4-Trimethyl-1,3-pentanediol diisobutyrate chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032755#2-2-4-trimethyl-1-3-pentanediol-
diisobutyrate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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